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Compound of Interest

Compound Name: L-Hyoscyamine (Standard)

CAS No.: 101-31-5; 55-48-1; 5934-50-9

Cat. No.: B15616254

Get Quote

The safe and compliant disposal of L-Hyoscyamine is critical for ensuring personnel safety and

environmental protection. As a potent, acutely toxic substance, L-Hyoscyamine and its related

waste must be managed as hazardous material from the point of generation through final

disposal. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to handle and dispose of L-Hyoscyamine waste in accordance with

established safety protocols.

Hazard Profile and Classification
Understanding the hazard profile of L-Hyoscyamine is fundamental to its safe handling and

disposal. The substance is classified as highly toxic and requires stringent control measures.
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Identifier Value Source

CAS Number 101-31-5 [1][2]

GHS Classification

Acute Toxicity, Oral (Category

1/2); Acute Toxicity, Inhalation

(Category 1/2)

[2][3]

Hazard Statements
H300: Fatal if swallowed;

H330: Fatal if inhaled
[2][4]

Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (L-Hyoscyamine)
[2][5]

Water Hazard Class
Class 1: Slightly hazardous for

water
[6]

Core Disposal Protocol: Unused and Expired L-
Hyoscyamine
Disposal of bulk, unused, or expired L-Hyoscyamine must be handled by a licensed

professional hazardous waste disposal service.[3] Under no circumstances should L-

Hyoscyamine be disposed of down the drain or in regular trash.[5][7]

Methodology:

Segregation and Labeling:

Isolate all L-Hyoscyamine waste, including expired product and non-recyclable solutions.

Ensure the primary container is sealed, in good condition, and clearly labeled as

"Hazardous Waste: L-Hyoscyamine, Acutely Toxic."

Containerization:

Place the primary container within a larger, durable, and sealed secondary container for

transport.

Affix appropriate hazard labels in compliance with local and federal regulations.
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Professional Disposal:

Arrange for collection by a licensed hazardous material disposal company.[1]

Provide the disposal service with the Safety Data Sheet (SDS) for L-Hyoscyamine.

The preferred method of destruction is typically high-temperature incineration in a facility

equipped with afterburners and scrubbers to neutralize harmful decomposition products

like carbon oxides and nitrogen oxides.[1][4]

Disposal of Contaminated Materials and Packaging
Items with trace amounts of contamination, such as empty containers, personal protective

equipment (PPE), and labware, must be managed as hazardous waste.

Methodology:

"RCRA Empty" Containers: According to the Resource Conservation and Recovery Act

(RCRA), a container that held an acutely hazardous waste (which includes many P-listed

substances) must be triple-rinsed to be considered non-hazardous. The rinsate from this

process must be collected and disposed of as hazardous waste.[8]

Trace Contaminated Items:

All disposable items that have come into contact with L-Hyoscyamine (e.g., gloves, wipes,

bench paper, weighing boats) must be considered trace-contaminated waste.

Collect these materials in a dedicated, sealed, and clearly labeled hazardous waste

container.[9]

Disposal:

Dispose of the collected trace-contaminated waste through a licensed professional waste

disposal service, following the same procedure as for bulk material.[1][3] Contaminated

packaging should be eliminated in the same way as the product itself.[3]

Emergency Procedure: Spill Cleanup Protocol
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Accidental spills of L-Hyoscyamine require an immediate and cautious response to prevent

exposure and environmental contamination.

Methodology:

Evacuate and Secure:

Immediately evacuate all non-essential personnel from the contaminated area.[3]

Ensure the area is well-ventilated, preferably within a laboratory fume hood.[1]

Don Appropriate PPE:

Wear appropriate personal protective equipment, including a respirator, chemical-resistant

gloves, safety goggles, and a lab coat.[2][3][4]

Containment and Cleanup (Solid Spill):

Avoid any actions that could generate dust.[3][4]

Carefully sweep or scoop the solid material into a suitable, sealed container labeled for

hazardous waste disposal.[4]

Containment and Cleanup (Liquid Spill):

Absorb solutions with a non-reactive, liquid-binding material such as diatomite or universal

binders.[2]

Place the absorbent material into a sealed, labeled hazardous waste container.

Decontamination:

Wash the contaminated surface thoroughly with soap and water.[3]

Collect all cleaning materials and rinsate as hazardous waste. Do not allow wash water to

enter drains.[3][5]

Final Disposal:
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Dispose of all spill cleanup materials through the licensed professional waste disposal

service.[2]

start_node process_node decision_node end_node waste_node L-Hyoscyamine Waste Generated

Identify Waste Type

Bulk / Unused / Expired
L-Hyoscyamine

  Bulk Material

Trace Contaminated
(PPE, Glassware, Packaging)

Trace Contamination  

Accidental Spill

Spill

Seal and label primary container.
Place in secondary container.

Collect in a dedicated,
sealed, and labeled

hazardous waste container.

Evacuate Area & Don PPE
(respirator, gloves, goggles)

Dispose of all containers via
Licensed Hazardous Waste Service

(Incineration Recommended)

Contain spill without creating dust.
Absorb liquids.

Place cleanup materials in
sealed hazardous waste container.

Decontaminate area with soap & water.
Collect rinsate as hazardous waste.
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Click to download full resolution via product page

Caption: Disposal workflow for L-Hyoscyamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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